N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C19H23NO4/c1-11-6-7-13(24-5)12(10-11)20-16(23)19-9-8-18(4,17(19,2)3)14(21)15(19)22/h6-7,10H,8-9H2,1-5H3,(H,20,23)
• InChI Key: JPUVUVPMFYUPLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C23CCC(C2(C)C)(C(=O)C3=O)C
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol

Description

This compound is a pyrazole-bearing compound known for its diverse pharmacological effects including potent antileishmanial and antimalarial activities. The structures of these compounds were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Synthesis Analysis

The synthesis of similar compounds involves an organocatalytic formal [4 + 2] cycloaddition reaction. This reaction permits rapid access to a wide range of bicyclo[2.2.1]heptane-1-carboxylates in a highly enantioselective manner from simple starting materials under mild and operationally simple conditions.

Molecular Structure Analysis

The molecular structure of similar compounds is based on structures generated from information available in ECHA’s databases. If generated, an InChI string will also be generated and made available for searching.

Chemical Reactions Analysis

The observed stereochemical result of the reaction is interpreted in terms of epimerization in the C1 and C4 centers of methyl (Z)-3-[(2R,3R,4S,5S)-5-(2-methoxy-2-oxoethyl)-3,4-(isopropylidenedioxy)-tetrahydrofuran-2-yl]prop-2-enoate, which ultimately leads to the cyclized β,β’-cis diastereomer of methyl (Z)-3-[(2R,3R,4S,5S)-5-(2-methoxy-2-oxoethyl)-3,4-(isopropylidenedioxy)-tetrahydrofuran-2-yl]prop-2-enoate.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be calculated using any chemical identifier or molecular structure on a website and provide estimated physicochemical property data based on the reliable QSPR and ANN.

Scientific Research Applications

Organic Synthesis and Boron Chemistry

• Borate Linkages : N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide contains borate and sulfonamide groups. Organoboron compounds, including aryl borates, play a pivotal role in organic synthesis. .
• Drug Synthesis : Boronic acid compounds are commonly used in drug synthesis. They protect diols, participate in asymmetric synthesis of amino acids, and contribute to Diels–Alder and Suzuki coupling reactions. .

Fluorescent Probes and Sensing Applications

• Fluorescence Sensing : N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide can act as a fluorescent probe. .

Drug Delivery Systems

• Boronic Ester Bonds : These bonds, formed by borate linkages, find applications in constructing stimulus-responsive drug carriers. These carriers respond to changes in pH, glucose levels, and ATP within the body. .

Materials Science and Polymer Chemistry

• Two-Color Patterning : N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide derivatives could be useful in materials science. For instance, they may contribute to two-color patterned films. .

Precursor Chemistry

• Isocyanate Derivatives : The compound’s isocyanate functionality allows for further synthetic transformations. .

Chemical Reactions and Mechanisms

• DFT Studies : Density functional theory (DFT) calculations provide insights into the molecular electrostatic potential and frontier molecular orbitals of N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide. .

Mechanism of Action

The mechanism of action of similar compounds involves a hydrogen bond catalysis. To this end, a chiral tertiary amine would be employed as the catalyst.

Safety and Hazards

The safety and hazards of similar compounds are based on the standardised system of statements and pictograms established under the CLP (Classification Labelling and Packaging) Regulation.

Future Directions

Unsubstituted 7-oxabicyclo[2.2.1]heptane (1,4-epoxycyclohexane, or 7-oxanorbornane) and alkyl-substituted derivatives generate useful polymers upon oxa ring openings. On its side, 2-methylidene- 7-oxanorbornane has been used in radical-induced alkene polymerizations. These compounds are extremely useful chirons for the total asymmetric synthesis of all kinds of natural products and bioactive compounds.